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Compound Name: (hydroxymethyl)piperidine-1-
carboxylate
Cat. No.: B025055
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For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Benzyl 2-(hydroxymethyl)piperidine-1-carboxylate is a chiral heterocyclic compound
that belongs to the broader class of N-benzyl piperidines. The piperidine scaffold is a privileged
structure in medicinal chemistry, appearing in numerous approved drugs. The N-benzyl group
can play a crucial role in interacting with biological targets and allows for the fine-tuning of a
molecule's physicochemical properties. The presence of a chiral center and a hydroxymethyl
group at the 2-position provides opportunities for stereospecific interactions and further
chemical modifications, making it a valuable building block in the synthesis of complex and
biologically active molecules. This document provides a comprehensive overview of the known
properties, synthesis, and potential applications of (S)-Benzyl 2-(hydroxymethyl)piperidine-
1-carboxylate.

Chemical and Physical Properties

While extensive experimental data for (S)-Benzyl 2-(hydroxymethyl)piperidine-1-
carboxylate is not widely published, its fundamental properties can be summarized. For
context, data for the closely related tert-butoxycarbonyl (Boc) protected analogue, (S)-1-Boc-2-
piperidinemethanol, is also included.
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(S)-Benzyl 2- (S)-1-Boc-2-

Property (hydroxymethyl)piperidine- piperidinemethanol (for
1-carboxylate comparison)

CAS Number 212557-00-1[1] 134441-93-3[2]

Molecular Formula

C14H19NO3][3]

C11H21NOs3[2]

Molecular Weight 249.31 g/mol [3] 215.3 g/mol [2]
Appearance Not specified White crystalline powder[2]
Melting Point Not specified 83-88 °C[]

Boiling Point Not specified Not specified

Optical Rotation Not specified [0 = -42 % 2% (¢=1in

CHCI3)[2]

Purity

Commercially available

> 99% (HPLC)[2]

Storage Conditions

Not specified

0-8 °C[2]

Synonyms:

e (S)-1-(Benzyloxycarbonyl)piperidine-2-methanol

e 1-CBZ-2-HYDROXYMETHYL-PIPERIDINE[4]

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, MS) for (S)-Benzyl 2-(hydroxymethyl)piperidine-1-

carboxylate is not readily available in the public domain. Researchers utilizing this compound

would typically perform their own characterization.

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of (S)-Benzyl 2-

(hydroxymethyl)piperidine-1-carboxylate is not explicitly described in the reviewed literature.

However, a plausible synthetic route can be inferred from standard organic chemistry

transformations and procedures described for analogous compounds. A common method
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would involve the protection of the nitrogen atom of (S)-2-piperidinemethanol with a benzyl

chloroformate (Chz-ClI) group.

Hypothetical Synthetic Protocol:

e Reaction: N-protection of (S)-2-piperidinemethanol.

e Reagents:

o

[e]

o

[¢]

(S)-2-piperidinemethanol
Benzyl chloroformate (Cbz-Cl)
A suitable base (e.qg., triethylamine, sodium bicarbonate)

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

e Procedure:

Dissolve (S)-2-piperidinemethanol in the chosen anhydrous solvent and cool the mixture in
an ice bath.

Add the base to the solution.

Slowly add a solution of benzyl chloroformate in the same solvent dropwise to the stirred
mixture.

Allow the reaction to warm to room temperature and stir until completion, monitoring by
thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and separate the organic layer.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCI), a saturated
sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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o Purify the crude product by column chromatography on silica gel to yield (S)-Benzyl 2-
(hydroxymethyl)piperidine-1-carboxylate.

This proposed synthesis is illustrated in the workflow diagram below.

Benzyl Chloroformate (Cbz-Cl)
Base (e.g., Et3N)
Solvent (e.g., DCM)

( )

/ Column Chromatography /

Click to download full resolution via product page

Caption: Proposed synthesis workflow for (S)-Benzyl 2-(hydroxymethyl)piperidine-1-
carboxylate.

Biological Activity and Applications in Drug
Development

While there is no specific biological data available for (S)-Benzyl 2-
(hydroxymethyl)piperidine-1-carboxylate itself, the N-benzyl piperidine structural motif is
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prevalent in compounds with a wide range of biological activities. This suggests that the title
compound could serve as a key intermediate in the synthesis of novel therapeutic agents.

Potential Therapeutic Areas:

o Neurodegenerative Diseases: N-benzyl piperidine derivatives have been investigated as
inhibitors of histone deacetylase (HDAC) and acetylcholinesterase (AChE), which are key
targets in the development of treatments for Alzheimer's disease.

e Cancer: Some piperidine-containing compounds have shown anti-inflammatory, antioxidant,
and anticancer properties.

» Neurological Disorders: The N-benzyl piperidine scaffold is found in ligands for various
central nervous system receptors.

The relationship between the core compound and its potential applications is depicted in the
following diagram.
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Caption: Logical relationship of the title compound to potential therapeutic applications.

Conclusion

(S)-Benzyl 2-(hydroxymethyl)piperidine-1-carboxylate is a valuable chiral building block for
synthetic and medicinal chemistry. While detailed characterization data is sparse in publicly
accessible literature, its structural features suggest significant potential for the development of
novel, stereochemically defined therapeutic agents. Further research into the synthesis of
derivatives and their subsequent biological evaluation is warranted to fully explore the potential
of this compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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